Cas no 18257-46-0 (Pentanimidamide Hydrochloride)

• Product Name: Pentanimidamide Hydrochloride
• CAS No: 18257-46-0
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• MDL: MFCD11052491
• CID: 851333
• PubChem ID: 11615174
• Update Time: 2025-10-29

Pentanimidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pentanimidamide hydrochloride
• Pentanimidamide, HCl
• Pentanimidamide, monohydrochloride
• butylamidine hydrochloride
• n-valeroylamidine hydrochloride
• Pentanamidine HCl
• pentanamidine hydrochloride
• pentanimidamine hydrochloride
• valeramidine,hydrochloride
• valeroamidine hydrochloride
• valeramidine hydrochloride
• PentanimidamideHydrochloride
• FFHQVTXPIOPINO-UHFFFAOYSA-N
• BCP11276
• Pentanimidamide hydrochloride (1:1)
• Pentanimidamide, hydrochloride (1:1)
• TRA0027224
• AK110545
• SY020382
• P33001
• Z1723418909
• 18257-46-0
• MFCD11052491
• AKOS016008980
• pentanimidamide;hydrochloride
• DB-309164
• PENTAMIDIN HYDROCHLORIDE
• EN300-142139
• DTXSID60469457
• CS-0122242
• SCHEMBL3228
• Pentanimidamide Hydrochloride

• MDL： MFCD11052491
• Inchi： 1S/C5H12N2.ClH/c1-2-3-4-5(6)7;/h2-4H2,1H3,(H3,6,7);1H
• InChI Key： FFHQVTXPIOPINO-UHFFFAOYSA-N
• SMILES： Cl.NC(CCCC)=N

Computed Properties

• Exact Mass: 136.07700
• Monoisotopic Mass: 136.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 49.87000
• LogP: 2.71460
• Vapor Pressure: No data available

Pentanimidamide Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Pentanimidamide Hydrochloride

Pentanimidamide Hydrochloride (CAS No. 18257-46-0): A Comprehensive Overview in Modern Chemical and Biomedical Research

Pentanimidamide Hydrochloride, identified by the chemical compound code CAS No. 18257-46-0, represents a significant advancement in the realm of pharmaceutical chemistry and biomedicine. This compound has garnered considerable attention due to its unique structural properties and its potential applications in addressing various therapeutic challenges. The hydrochloride salt form of pentanimidamide enhances its solubility and bioavailability, making it a promising candidate for further research and development in drug discovery.

The molecular structure of Pentanimidamide Hydrochloride encompasses a complex arrangement of nitrogen-containing heterocycles, which contribute to its distinctive pharmacological profile. Recent studies have highlighted its efficacy in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders. The compound's ability to interact with specific enzymes and receptors has been a focal point of interest for researchers seeking novel therapeutic interventions.

In the context of contemporary biomedical research, Pentanimidamide Hydrochloride has been investigated for its potential role in treating chronic inflammatory conditions. Preliminary findings suggest that it may exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These mechanisms align with the growing demand for targeted therapies that minimize systemic side effects while maximizing therapeutic efficacy.

Moreover, the compound has shown promise in preclinical models as a potential treatment for neuropathic pain. Neuropathic pain, characterized by persistent and often debilitating sensations, poses significant challenges in clinical management. The analgesic properties of Pentanimidamide Hydrochloride are attributed to its interaction with voltage-gated sodium channels and opioid receptors, pathways that are central to pain perception and modulation.

Recent advancements in synthetic chemistry have enabled the development of more refined derivatives of Pentanimidamide Hydrochloride, enhancing its pharmacokinetic profile. These modifications aim to improve metabolic stability, reduce toxicity, and extend half-life, thereby increasing the compound's suitability for long-term therapeutic use. The synthesis of these derivatives often involves multi-step organic reactions, including cyclization, nucleophilic substitution, and salt formation, all of which require meticulous optimization to achieve high yields and purity.

The pharmacological evaluation of Pentanimidamide Hydrochloride has been complemented by computational modeling techniques such as molecular docking and dynamic simulations. These approaches have provided valuable insights into the binding interactions between the compound and biological targets, facilitating the design of more potent analogs. High-throughput screening (HTS) methods have also been employed to rapidly identify lead compounds from large libraries, streamlining the drug discovery process.

In clinical settings, the potential therapeutic applications of Pentanimidamide Hydrochloride are being explored through rigorous Phase I/II trials. These studies aim to assess safety profiles, optimal dosing regimens, and preliminary efficacy data. The compound's multifaceted pharmacological actions make it a versatile candidate for addressing multiple health conditions simultaneously. For instance, its anti-inflammatory and analgesic properties could be beneficial in managing chronic pain syndromes associated with inflammatory diseases such as rheumatoid arthritis.

The regulatory landscape for Pentanimidamide Hydrochloride is evolving in response to these promising findings. Regulatory agencies are increasingly recognizing the importance of innovative therapies that address unmet medical needs. The compound's unique mechanism of action and preliminary clinical data position it as a contender for accelerated approval pathways under certain regulatory frameworks.

Future research directions for Pentanimidamide Hydrochloride include exploring its potential in combination therapies with other drugs or biologics. Such combinations could synergize therapeutic effects while reducing individual drug dosages, thereby minimizing adverse effects. Additionally, investigating the compound's role in precision medicine—tailoring treatments based on genetic or molecular profiles—could unlock new possibilities for personalized healthcare solutions.

The industrial production of Pentanimidamide Hydrochloride is another critical area receiving attention. Scaling up synthesis while maintaining quality control is essential for ensuring consistent supply to meet clinical trial demands and eventual market needs. Advances in green chemistry principles may also be leveraged to develop more sustainable manufacturing processes that reduce environmental impact.

In summary, Pentanimidamide Hydrochloride (CAS No. 18257-46-0) stands out as a compelling subject of study in modern chemical and biomedical research. Its unique structural features, multifaceted pharmacological actions, and promising preclinical results underscore its potential as a therapeutic agent for various health conditions. As research continues to unfold new insights into its mechanisms and applications, this compound is poised to make significant contributions to the field of medicine.